N-(3-cyanophenyl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide

• IUPAC Name: N-(3-cyanophenyl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide
• InChI: InChI=1S/C20H14N6O3/c21-12-14-5-4-6-15(11-14)23-17(27)13-26-20(28)25-10-9-22-19(18(25)24-26)29-16-7-2-1-3-8-16/h1-11H,13H2,(H,23,27)
• InChI Key: JRMQOJUTXJELBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=NC=CN3C2=NN(C3=O)CC(=O)NC4=CC=CC(=C4)C#N
• Molecular Formula: C20H14N6O3
• Molecular Weight: 386.4 g/mol
• CAS No.: 1251619-02-9

Description

N-(3-cyanophenyl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide is a useful research compound. Its molecular formula is C20H14N6O3 and its molecular weight is 386.371. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activities

Compounds incorporating elements of the query compound's structure, such as triazolo[4,3-a]pyrazines and related heterocycles, have been synthesized for various applications, including insecticidal, antimicrobial, and anticancer activities. These compounds are often investigated for their potential in pest control and disease treatment due to their novel mechanisms of action against biological targets.

• Insecticidal Assessment : Research has shown the synthesis of innovative heterocycles, including triazolo and pyrazine derivatives, to assess their effectiveness against agricultural pests such as the cotton leafworm (Spodoptera littoralis). These compounds are explored for their potential to offer new insecticidal agents with specific activity profiles (Fadda et al., 2017).

• Anticancer and Antimicrobial Activities : Another avenue of research involves the synthesis of antipyrine-based heterocycles, examining their anticancer and antimicrobial properties. This reflects the broader trend in medicinal chemistry to develop multifunctional molecules that can address various therapeutic needs (Riyadh et al., 2013).

• Facile Synthesis of Heteroaromatic Amines : The creation of new classes of heterocyclic compounds, such as 1,2,3-triazolo[4,5-b]pyridines and pyrazolo[4,3-b]pyridines, through cyanoacetylation reactions showcases the diversity of chemical reactions utilized to explore the potential applications of these molecules in various fields, including pharmaceuticals and agrochemicals (Ibrahim et al., 2011).